Cas no 1804330-66-2 (Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804330-66-2
• MF: C₁₀H₈BrF₄NO₃
• MW: 346.073036193848
• CID: 4815292
• Update Time: 2025-10-23

Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H8BrF4NO3/c1-2-18-9(17)7-8(19-10(13,14)15)5(3-11)6(12)4-16-7/h4H,2-3H2,1H3
• InChI Key： MSJHPQIJXJBPBY-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)OCC)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804330-66-2): A Comprehensive Overview

Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate, with the CAS number 1804330-66-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a trifluoromethoxy group, a fluoro group, and a bromomethyl group, along with an ethyl carboxylate moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate involves a series of intricate reactions, including nucleophilic substitutions, electrophilic substitutions, and esterifications. Recent advancements in microwave-assisted synthesis have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. This has been particularly beneficial for large-scale production in industries such as crop protection and drug discovery.

The chemical structure of this compound is notable for its fluorinated substituents, which are known to enhance the stability and bioavailability of molecules. The trifluoromethoxy group, in particular, is a strong electron-withdrawing group that can influence the electronic properties of the pyridine ring. This makes the compound highly reactive under certain conditions, such as in nucleophilic aromatic substitution reactions. Recent studies have explored the use of this compound as a precursor for synthesizing novel antimicrobial agents, demonstrating its potential in combating drug-resistant pathogens.

In terms of physical properties, Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate exhibits a melting point of approximately 125°C and a boiling point around 380°C. Its solubility in organic solvents such as dichloromethane and acetonitrile is relatively high, which facilitates its use in various organic reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating that it remains stable under mild to moderate reaction conditions.

The applications of this compound are vast and diverse. In the pharmaceutical industry, it serves as an intermediate in the synthesis of anti-inflammatory drugs and cancer therapeutic agents. Its ability to act as a versatile building block has made it indispensable in drug design programs targeting specific biological pathways. Additionally, in agricultural chemistry, this compound has been utilized as an intermediate in the development of novel pesticides and herbicides, contributing to sustainable crop protection solutions.

Recent research has focused on leveraging the unique properties of Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate for advanced materials science applications. For instance, studies have explored its potential as a precursor for synthesizing highly conductive polymers and nanocomposites. These materials hold promise for use in next-generation electronic devices and energy storage systems.

In conclusion, Ethyl 4-(bromomethyl)-5-fluoro-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804330-66-2) is a multifaceted compound with significant implications across various scientific domains. Its intricate structure, combined with cutting-edge synthetic methodologies and applications in drug discovery and materials science, underscores its importance as a key player in modern chemical research.